Cas no 2580223-77-2 (3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid)
3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27722584
- 3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid
- 2580223-77-2
- 3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid
-
- Inchi: 1S/C19H20N2O4/c22-18(23)15-8-9-17(21-10-4-5-11-21)16(12-15)20-19(24)25-13-14-6-2-1-3-7-14/h1-3,6-9,12H,4-5,10-11,13H2,(H,20,24)(H,22,23)
- InChI Key: YNPRYBDXRMJWJO-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC1=CC(C(=O)O)=CC=C1N1CCCC1)=O
Computed Properties
- Exact Mass: 340.14230712g/mol
- Monoisotopic Mass: 340.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 78.9Ų
3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27722584-0.05g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 0.05g |
$563.0 | 2025-03-20 | |
| Enamine | EN300-27722584-0.1g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 0.1g |
$591.0 | 2025-03-20 | |
| Enamine | EN300-27722584-0.25g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 0.25g |
$617.0 | 2025-03-20 | |
| Enamine | EN300-27722584-0.5g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 0.5g |
$645.0 | 2025-03-20 | |
| Enamine | EN300-27722584-1.0g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 1.0g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-27722584-2.5g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 2.5g |
$1315.0 | 2025-03-20 | |
| Enamine | EN300-27722584-5.0g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 5.0g |
$1945.0 | 2025-03-20 | |
| Enamine | EN300-27722584-10.0g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 95.0% | 10.0g |
$2884.0 | 2025-03-20 | |
| Enamine | EN300-27722584-1g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 1g |
$671.0 | 2023-09-10 | ||
| Enamine | EN300-27722584-5g |
3-{[(benzyloxy)carbonyl]amino}-4-(pyrrolidin-1-yl)benzoic acid |
2580223-77-2 | 5g |
$1945.0 | 2023-09-10 |
3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid
Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid (CAS No. 2580223-77-2)
3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid (CAS No. 2580223-77-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzyloxycarbonyl and pyrrolidine functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and versatility make it a subject of interest for researchers exploring novel drug candidates and therapeutic agents.
The compound's CAS number 2580223-77-2 is a unique identifier that ensures precise tracking in chemical databases and regulatory frameworks. Researchers often search for "2580223-77-2 synthesis" or "3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid applications" to uncover its potential in medicinal chemistry. Recent trends indicate a growing demand for small-molecule inhibitors and peptide mimetics, where this compound could play a pivotal role due to its carboxylic acid and amide functionalities.
One of the most searched questions related to this compound is: "How is 3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid used in drug discovery?" The answer lies in its ability to act as a scaffold for designing enzyme inhibitors and receptor modulators. Its pyrrolidine ring enhances binding affinity to biological targets, while the benzyloxycarbonyl group provides steric protection during synthetic processes. These features align with current industry focus areas like targeted cancer therapies and neurodegenerative disease research.
From a synthetic chemistry perspective, the compound's benzoic acid derivative nature makes it amenable to various coupling reactions, such as amide bond formation and esterification. Laboratories frequently optimize protocols for "2580223-77-2 purity analysis" using techniques like HPLC and NMR spectroscopy. The rise of AI-driven molecular design has further increased interest in such compounds, as computational models predict their utility in structure-activity relationship (SAR) studies.
Environmental and safety considerations are also trending topics. While 3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid is not classified as hazardous, researchers emphasize green chemistry principles in its synthesis. Searches for "biodegradable benzoic acid derivatives" reflect this shift toward sustainable practices. Additionally, the compound's low toxicity profile makes it attractive for preclinical development, particularly in orphan drug formulations.
In conclusion, CAS No. 2580223-77-2 represents a multifaceted tool for modern drug development. Its structural features address key challenges in bioavailability and target selectivity, while its synthetic accessibility supports scalable production. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this will remain at the forefront of innovative therapeutic design.
2580223-77-2 (3-{(benzyloxy)carbonylamino}-4-(pyrrolidin-1-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)